5-bromo-1-(2-hydroxyethyl)pyridin-2(1H)-one
Cat. No. B8640157
M. Wt: 218.05 g/mol
InChI Key: SBDBRPAWWDUTFV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[cH:3][cH:4][c:5](=[O:8])[nH:6][cH:7]1.[I:9][CH2:10][CH2:11][OH:12]>>[Br:1][c:2]1[cH:3][cH:4][c:5](=[O:8])[n:6]([CH2:10][CH2:11][OH:12])[cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=c1ccc(Br)c[nH]1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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OCCI
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=c1ccc(Br)cn1CCO
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
